Cas no 1021119-04-9 (2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide)

• Product Name: 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide
• CAS No: 1021119-04-9
• MF: C₂₀H₂₃FN₂O₃S
• MW: 390.471627473831
• CID: 5911998
• PubChem ID: 44015643
• Update Time: 2025-06-11

2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide
• F2267-0746
• 1021119-04-9
• AKOS024634248
• 2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]-N-(2-methylphenyl)acetamide
• 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(o-tolyl)acetamide
• 2-Piperidineacetamide, 1-[(4-fluorophenyl)sulfonyl]-N-(2-methylphenyl)-

• Inchi： 1S/C20H23FN2O3S/c1-15-6-2-3-8-19(15)22-20(24)14-17-7-4-5-13-23(17)27(25,26)18-11-9-16(21)10-12-18/h2-3,6,8-12,17H,4-5,7,13-14H2,1H3,(H,22,24)
• InChI Key： CFAXRVDZCQBYKU-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCCCC1CC(NC1=CC=CC=C1C)=O

Computed Properties

• Exact Mass: 390.14134194g/mol
• Monoisotopic Mass: 390.14134194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• pka: 14.97±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide

Professional Introduction to 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide (CAS No. 1021119-04-9)

The compound 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide, identified by its CAS number 1021119-04-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities, making it a subject of extensive research and development in the pharmaceutical industry.

At the core of this compound's structure lies a piperidine ring substituted with a 4-fluorobenzenesulfonyl group, which is known for its ability to enhance binding affinity and selectivity in drug design. The presence of the 2-methylphenyl moiety further contributes to its pharmacological profile by influencing metabolic stability and receptor interaction. Such structural elements are strategically incorporated to optimize therapeutic efficacy while minimizing potential side effects.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of piperidine derivatives due to their versatility in modulating various biological pathways. The compound in question has been extensively studied for its potential applications in treating neurological disorders, particularly those involving neurotransmitter receptors. Preliminary studies suggest that it exhibits strong binding interactions with serotonin and dopamine receptors, which are pivotal in regulating mood, cognition, and motor control.

The introduction of fluorine atoms into the aromatic ring system is a well-documented strategy to improve drug-like properties such as lipophilicity and metabolic stability. In the case of 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide, the fluorine substituent at the para position of the benzenesulfonyl group enhances its interaction with target proteins, thereby increasing its pharmacological potency. This feature makes it an attractive candidate for further development into a novel therapeutic agent.

Moreover, the acetamide functional group at the N-position contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. The combination of these structural elements results in a molecule that not only demonstrates promising biological activity but also exhibits favorable pharmacokinetic properties. These attributes are essential for ensuring that the drug reaches its target site effectively and remains active for an appropriate duration.

The synthesis of 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule. These techniques ensure that the final product meets stringent quality standards required for preclinical and clinical studies.

In parallel with its synthetic development, computational modeling has played a crucial role in understanding the molecular interactions of this compound. Molecular dynamics simulations and docking studies have provided valuable insights into how 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide interacts with biological targets at an atomic level. These findings have guided medicinal chemists in optimizing its structure to enhance binding affinity and reduce off-target effects.

The pharmacological evaluation of this compound has revealed several promising characteristics that warrant further investigation. In vitro assays have demonstrated its ability to modulate neurotransmitter receptor activity with high selectivity, suggesting potential therapeutic benefits for conditions such as depression, anxiety, and Parkinson's disease. Additionally, animal models have shown that it exhibits favorable behavioral effects without causing significant side effects.

Ongoing clinical trials are expected to provide more definitive evidence regarding the safety and efficacy of 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide in human patients. These trials will assess various parameters, including pharmacokinetics, pharmacodynamics, and long-term tolerability. The results from these studies will be instrumental in determining whether this compound can be translated into a viable therapeutic option for patients suffering from neurological disorders.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel compounds like 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-methylphenyl)acetamide contributes to the growing arsenal of tools available for treating complex diseases. By leveraging advances in synthetic chemistry, computational biology, and pharmacology, researchers are paving the way for more effective and targeted treatments that address unmet medical needs.

In conclusion, 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(< strong >2-methylphenyl strong >)acetamide (CAS No. < strong >1021119-04-9) p > is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, coupled with promising biological activities observed in preclinical studies, make it a compelling candidate for further development into a novel therapeutic agent. As research continues to uncover new insights into its pharmacological profile, this compound holds promise for improving patient outcomes across various neurological disorders. p >